Cas no 922655-23-0 (N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide)

• Product Name: N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
• CAS No: 922655-23-0
• MF: C₁₈H₁₄Cl₂N₂O₃S
• MW: 409.286361217499
• CID: 6047633
• PubChem ID: 7532966
• Update Time: 2025-05-21

N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
• N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide
• N-(4-(3,4-dichlorophenyl)thiazol-2-yl)-2,3-dimethoxybenzamide
• F2516-0071
• AKOS024655949
• 922655-23-0

• Inchi： 1S/C18H14Cl2N2O3S/c1-24-15-5-3-4-11(16(15)25-2)17(23)22-18-21-14(9-26-18)10-6-7-12(19)13(20)8-10/h3-9H,1-2H3,(H,21,22,23)
• InChI Key： QLQFKZPGSVILPK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C(Cl)=C2)=CS1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 408.0102189g/mol
• Monoisotopic Mass: 408.0102189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide

Comprehensive Overview of N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 922655-23-0)

N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 922655-23-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound features a thiazole ring linked to a dichlorophenyl group and a dimethoxybenzamide moiety, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a potential kinase inhibitor, which aligns with current trends in targeting signaling pathways for therapeutic interventions.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide is often discussed in the context of structure-activity relationship (SAR) studies, as its modular design allows for systematic modifications to optimize efficacy and selectivity. This compound's CAS No. 922655-23-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

The thiazole core of this compound is a privileged structure in drug design, known for its ability to interact with biological targets such as enzymes and receptors. Coupled with the dichlorophenyl and dimethoxybenzamide groups, the molecule exhibits promising physicochemical properties, including moderate lipophilicity and solubility, which are critical for bioavailability and drug delivery. These attributes make it a candidate for further investigation in neurodegenerative diseases and inflammatory disorders, areas where unmet medical needs remain high.

From an agrochemical perspective, N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide has been explored for its potential as a plant growth regulator or pesticide. The dichlorophenyl moiety is a common feature in agrochemicals, contributing to its bioactivity against pests and pathogens. With growing interest in sustainable agriculture and green chemistry, this compound's environmental impact and degradation pathways are also under scrutiny.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 922655-23-0, ensuring purity and consistency in research applications. The compound's stability under various conditions is a key consideration for formulation scientists, particularly in the development of oral dosage forms or topical applications. Recent publications have highlighted its compatibility with nanocarrier systems, opening new avenues for targeted therapy.

In summary, N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide represents a multifaceted compound with broad potential in both life sciences and agriculture. Its CAS No. 922655-23-0 serves as a unique identifier for researchers navigating the complexities of chemical databases and patent literature. As the scientific community continues to explore its applications, this compound is poised to contribute to breakthroughs in drug discovery, agrochemical innovation, and beyond.